N-(2-((4-benzylpiperazin-1-yl)sulfonyl)ethyl)-3,5-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of similar compounds has been characterized by IR, 1H NMR, 13C NMR, and mass spectroscopy .Chemical Reactions Analysis
Again, while specific reactions involving “N-(2-((4-benzylpiperazin-1-yl)sulfonyl)ethyl)-3,5-dimethoxybenzamide” are not available, similar compounds have been synthesized via reductive amination .Scientific Research Applications
Enzyme Inhibition and Molecular Docking Studies
A study on ethylated sulfonamides incorporating a 1,4-benzodioxane moiety, a structure related to "N-(2-((4-benzylpiperazin-1-yl)sulfonyl)ethyl)-3,5-dimethoxybenzamide," explored their synthesis and biological screening against various enzymes and bacterial strains. These compounds demonstrated significant inhibition of lipoxygenase, an enzyme associated with inflammatory responses, making them potential candidates for anti-inflammatory drugs. The interaction between these inhibitors and target enzymes was also computationally observed, supporting their experimental efficacy (Irshad et al., 2016).
Antimicrobial Activity
Another relevant study synthesized novel sulfonamides containing 5-chloro-2-hydroxybenzaldehyde or 5-chloro-2-hydroxybenzoic acid scaffolds, closely related to the structural motif of interest. These compounds were evaluated for their antimicrobial activity against a spectrum of bacteria and Mycobacterium species. One compound in particular showed high activity against both methicillin-sensitive and methicillin-resistant Staphylococcus aureus, highlighting the potential of these scaffolds in developing new antimicrobial agents (Krátký et al., 2012).
Anticancer Evaluation
Phenylethylamine derivatives, structurally related to the compound , were synthesized and evaluated for their antiulcer activities. This study underscores the broader utility of such compounds in pharmaceutical research, potentially leading to the discovery of new therapeutic agents with improved solubility and bioavailability characteristics (Hosokami et al., 1995).
Properties
IUPAC Name |
N-[2-(4-benzylpiperazin-1-yl)sulfonylethyl]-3,5-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O5S/c1-29-20-14-19(15-21(16-20)30-2)22(26)23-8-13-31(27,28)25-11-9-24(10-12-25)17-18-6-4-3-5-7-18/h3-7,14-16H,8-13,17H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JITNOAXXYHNEJC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)NCCS(=O)(=O)N2CCN(CC2)CC3=CC=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.